![molecular formula C16H25NO5S2 B2571584 N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-methoxy-3-methylbenzenesulfonamide CAS No. 874651-99-7](/img/structure/B2571584.png)
N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-methoxy-3-methylbenzenesulfonamide
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Description
N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-methoxy-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C16H25NO5S2 and its molecular weight is 375.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterizations
Sulfonamides, with their varied substituents and structural diversity, are pivotal in the synthesis of complex organic compounds, including phthalocyanines and Schiff bases, which have applications in materials science and medicinal chemistry. For instance, the synthesis of novel metallophthalocyanines through the functionalization of sulfonamides demonstrates their role in creating materials with potential electrochemical and spectroelectrochemical applications (Kantekin et al., 2015). Similarly, Schiff base compounds derived from sulfonamides have been synthesized and evaluated for their potential biological activities, indicating the versatility of sulfonamide compounds in drug development (Sirajuddin et al., 2013).
Biological Activities and Applications
Sulfonamides serve as key scaffolds in the development of therapeutic agents due to their diverse biological activities. Research into sulfonamide derivatives has revealed potential antibacterial, anti-inflammatory, and enzyme inhibitory effects, making them candidates for treating various diseases. For example, N-(Alkyl/aralkyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methylbenzenesulfonamides were synthesized and found to have significant antibacterial and lipoxygenase inhibition activities, suggesting their use in treating inflammatory conditions (Abbasi et al., 2017). Furthermore, sulfonamides have been explored as inhibitors of acetylcholinesterase, an enzyme target in Alzheimer's disease, highlighting their potential in neurodegenerative disease research (Abbasi et al., 2018).
properties
IUPAC Name |
N-butyl-N-(1,1-dioxothiolan-3-yl)-4-methoxy-3-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO5S2/c1-4-5-9-17(14-8-10-23(18,19)12-14)24(20,21)15-6-7-16(22-3)13(2)11-15/h6-7,11,14H,4-5,8-10,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUTGKLQQHDGXKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(C1CCS(=O)(=O)C1)S(=O)(=O)C2=CC(=C(C=C2)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25NO5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.